Cas no 87423-79-8 (Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-)

Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl- structure
87423-79-8 structure
Product Name:Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-
CAS No:87423-79-8
MF:C20H25NO2
MW:311.41800570488
CID:656471
PubChem ID:13236501
Update Time:2025-04-19

Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-
    • (3,5-ditert-butyl-4-hydroxyphenyl)-pyridin-4-ylmethanone
    • 87423-79-8
    • SCHEMBL10706960
    • DTXSID00530877
    • (3,5-Di-tert-butyl-4-hydroxyphenyl)(pyridin-4-yl)methanone
    • Inchi: 1S/C20H25NO2/c1-19(2,3)15-11-14(12-16(18(15)23)20(4,5)6)17(22)13-7-9-21-10-8-13/h7-12,23H,1-6H3
    • InChI Key: CPVXKIQZNSNTLU-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C(C2C=CN=CC=2)=O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 311.188529040g/mol
  • Monoisotopic Mass: 311.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 50.2Ų
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